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An In-depth Technical Guide to the Spectroscopic Data of 2-Methoxybenzoic Acid

Introduction

2-Methoxybenzoic acid (o-anisic acid), with the molecular formula CsHsOs and a molecular
weight of 152.15 g/mol , is a significant chemical intermediate in the synthesis of
pharmaceuticals, agrochemicals, and fragrances.[1][2] As a benzoic acid derivative, it plays a
role as a non-steroidal anti-inflammatory drug and a flavouring agent.[2][3] Accurate and
unambiguous identification of this compound is paramount for quality control, reaction
monitoring, and regulatory compliance. This guide provides a detailed analysis of the key
spectroscopic data—'H NMR, 3C NMR, IR, and Mass Spectrometry—that define its molecular
structure, offering field-proven insights and validated protocols for its characterization.

Molecular Structure and Spectroscopic Correlation

The unique arrangement of the carboxyl and methoxy functional groups at the ortho positions
on the benzene ring dictates the compound's chemical and spectral properties. Understanding
this structure is fundamental to interpreting the spectroscopic data that follows. The proximity of
these electron-withdrawing (carboxyl) and electron-donating (methoxy) groups creates a
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distinct electronic environment that influences chemical shifts and coupling constants in NMR,
vibrational frequencies in IR, and fragmentation patterns in mass spectrometry.

Caption: Molecular structure of 2-methoxybenzoic acid with key atoms labeled.

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR provides detailed information about the hydrogen atom environments in the
molecule. The spectrum of 2-methoxybenzoic acid is characterized by distinct signals for the
carboxylic acid proton, the methoxy group protons, and the four aromatic protons.

Causality and Interpretation: The carboxylic acid proton is highly deshielded, appearing as a
broad singlet at a very downfield chemical shift (typically >10 ppm) due to the acidic nature and
hydrogen bonding, which facilitates chemical exchange.[4][5] The three protons of the methoxy
group are equivalent and appear as a sharp singlet, as they have no adjacent protons to
couple with.[4] The aromatic protons are found in the typical aromatic region (6.8-8.1 ppm) and
exhibit complex splitting patterns (multiplets) due to spin-spin coupling with neighboring
aromatic protons.[1][4]

Data Summary:

Chemical Shift ()

Proton Assignment Multiplicity Integration
ppm

-COOH ~10.5 - 13.0 Broad Singlet 1H

Aromatic H ~6.9-8.1 Multiplets 4H

-OCHs ~3.7-3.9 Singlet 3H

Note: Chemical shifts are typically referenced to TMS in a solvent like CDCls or DMSO-ds.[1][4]

Experimental Protocol: *H NMR

e Sample Preparation: Dissolve 5-10 mg of 2-methoxybenzoic acid in approximately 0.6 mL of
a suitable deuterated solvent (e.g., CDCIs, DMSO-ds) in a standard 5 mm NMR tube.[1]
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 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 300 MHz or higher).[1][2]

e Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a high signal-
to-noise ratio.

e Processing: Process the raw data (FID) by applying Fourier transformation, phase
correction, and baseline correction. Calibrate the chemical shift scale using the residual
solvent peak or an internal standard (TMS).

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Carbon NMR spectroscopy identifies the different carbon environments within the molecule. In
the proton-decoupled 3C NMR spectrum of 2-methoxybenzoic acid, eight distinct signals are
expected, corresponding to the eight carbon atoms.

Causality and Interpretation: The carboxyl carbon is the most deshielded, appearing furthest
downfield (>165 ppm) due to the strong electron-withdrawing effect of the two oxygen atoms.[4]
The carbon atom attached to the methoxy group (C2) is also significantly deshielded. The
remaining aromatic carbons appear in the 110-150 ppm range.[4] The methoxy carbon (-OCHs)
is the most shielded, appearing furthest upfield (~56 ppm).[4][6]

Data Summary:

Carbon Assignment Chemical Shift (6) ppm
-COOH ~165 - 175

Aromatic C-O ~160

Aromatic C-H/C-C ~110-133

-OCHs ~55 - 57

Note: Data from a spectrum recorded in D20.[6]

Experimental Protocol: **C NMR
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o Sample Preparation: Prepare the sample as described for *H NMR, though a slightly higher
concentration may be beneficial.

e Instrumentation: Use a high-field NMR spectrometer equipped with a broadband probe.[1]

e Acquisition: Acquire a proton-decoupled spectrum to ensure each unique carbon appears as
a singlet. A larger number of scans is typically required compared to *H NMR due to the
lower natural abundance of the 13C isotope.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which excites molecular vibrations.

Causality and Interpretation: The most prominent feature in the IR spectrum of 2-
methoxybenzoic acid is the very broad O-H stretching band of the carboxylic acid, which spans
from approximately 2500 to 3300 cm~1. This broadening is a direct result of intermolecular
hydrogen bonding.[4] A strong, sharp absorption peak corresponding to the carbonyl (C=0)
stretch of the carboxylic acid is observed around 1680-1720 cm~1.[4] The spectrum also shows
characteristic C-O stretching for the ether linkage and aromatic C-H stretches.[4]

Data Summary:

Wavenumber (cm—2) Functional Group Vibration Type
~2500 - 3300 Carboxylic Acid (-OH) O-H Stretch (Broad)
~3000 - 3100 Aromatic C-H C-H Stretch

~1680 - 1720 Carboxylic Acid (C=0) C=0 Stretch (Strong)

| ~1200 - 1300 | Ether (Ar-O-CHs) | C-O Stretch |

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR

o Sample Preparation: Place a small amount of the solid 2-methoxybenzoic acid powder
directly onto the ATR crystal.[1]
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 Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer with an ATR
accessory.[1][2]

e Acquisition: Record a background spectrum of the clean, empty ATR crystal. Then, record
the sample spectrum. The instrument software will automatically subtract the background.
Data is typically collected from 4000 to 400 cm~1.[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound, which aids in confirming its identity and structure.

Causality and Interpretation: In electron ionization (El) mass spectrometry, the molecular ion
peak [M]* is expected at an m/z (mass-to-charge ratio) corresponding to the molecular weight
of 2-methoxybenzoic acid (152.15 g/mol ).[2] Common fragmentation pathways include the loss
of a methyl group (-CHs) to give a fragment at m/z 137, or the loss of a hydroxyl radical (-OH)
from the carboxylic acid group to yield a prominent peak at m/z 135. Further fragmentation can
lead to other characteristic ions.[2]
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2-Methoxybenzoic Acid
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Figure 2. Key Fragmentation Pathways in Mass Spectrometry
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Figure 3. General Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic data of 2-methoxybenzoic acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080541/docs#spectroscopic-data-of-2-
methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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